N-{[(4-butylphenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[(4-butylphenyl)carbamothioyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H21N3O3S/c1-2-3-5-15-8-11-17(12-9-15)21-20(27)22-19(24)13-10-16-6-4-7-18(14-16)23(25)26/h4,6-14H,2-3,5H2,1H3,(H2,21,22,24,27)/b13-10+
• InChI Key: OYXSGIBZRCQIMO-JLHYYAGUSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

N-{[(4-butylphenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide, commonly known as BNPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BNPPA is a member of the acrylamide family and is known for its unique properties, including its ability to inhibit the activity of certain enzymes and its potential as a therapeutic agent.

Mechanism of Action

BNPPA exerts its inhibitory effects on enzymes by binding to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the enzymatic activity. This mechanism of action makes BNPPA a potential therapeutic agent for the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that BNPPA can induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of cathepsin B and L. Additionally, BNPPA has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNPPA is its specificity for certain enzymes, making it a valuable tool for studying enzyme function and inhibition. However, like any chemical compound, BNPPA has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

As research on BNPPA continues, there are several potential directions for future studies. These include further investigation of its potential as a therapeutic agent for cancer and other diseases, as well as its use as a tool for studying enzyme function and inhibition. Additionally, the development of new synthesis methods for BNPPA and related compounds may lead to the discovery of new and more effective therapeutic agents.

Scientific Research Applications

BNPPA has been extensively studied for its potential applications in various areas of scientific research, including cancer treatment, enzyme inhibition, and drug discovery. One of the most promising applications of BNPPA is its ability to inhibit the activity of certain enzymes, such as cathepsin B and L, which are involved in the progression of cancer and other diseases.